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1.0 Introduction Natamycin, also known as pimaricin, is a naturally occurring antifungal agent

produced by the fermentation of the bacterium Streptomyces natalensis.[1][2][3] It is classified

as a polyene macrolide antibiotic.[3] Natamycin is highly effective against a broad spectrum of

yeasts and molds, but it does not have an effect on bacteria or viruses.[1][3] This specificity

allows it to prevent fungal spoilage without interfering with the bacterial cultures essential for

the fermentation and ripening of foods like cheese.[4][5] Natamycin has been granted

Generally Recognized as Safe (GRAS) status by regulatory bodies such as the U.S. Food and

Drug Administration (FDA) for specific food applications.[1][6] Its low solubility in water is a key

characteristic, making it particularly suitable for surface treatments where it remains on the

exterior of the product rather than migrating inwards.[1][7]

2.0 Mechanism of Action Natamycin's antifungal activity is based on its specific and high-affinity

binding to ergosterol, a primary sterol component in the cell membranes of fungi.[8][9] Unlike

other polyene antifungals that create pores leading to cell leakage, natamycin's mechanism is

non-permeabilizing.[8][10] The binding to ergosterol forms a natamycin-ergosterol complex that

inhibits the function of membrane-embedded proteins, particularly those involved in nutrient

transport (e.g., amino acids and glucose).[8] This disruption of nutrient uptake effectively halts
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fungal growth.[1][8] Furthermore, this interaction interferes with the process of vacuole fusion, a

critical cellular process for yeast and molds.[1]
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Caption: Mechanism of natamycin antifungal action.

Application in Cheese Preservation
3.1 Overview Natamycin is extensively used in the cheese industry to prevent the growth of

mold and yeast on the surface, which is a primary cause of spoilage.[4][7] Its application is

predominantly on the surface of hard, semi-hard, and shredded cheeses.[4][7] Because it does

not diffuse significantly into the cheese, it protects the product without affecting the ripening

process mediated by bacteria.[4][8] Common application methods include dipping, spraying, or

incorporating natamycin into edible coatings or plastic films.[8][11]

3.2 Quantitative Data Summary: Cheese Applications
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Parameter Value Food Product
Efficacy /
Notes

Source(s)

Regulatory Limit

(FDA)

≤ 20 mg/kg (20

ppm)

In the finished

cheese product

This is the

maximum

permissible

residual level.

[6][12]

Application

(Spray/Dip)

200 - 500 mg/kg

(0.02% - 0.05%)
Hard Cheeses

Aqueous solution

used for surface

treatment.

[11]

Application

(Spray)

2,500 mg/L

(0.25%)

Barrel Cheese /

Shredded

Cheese

Suspension in

water is sprayed

to coat all

exposed

surfaces.

[13]

Application

(Coating)
500 - 2,000 mg/L Ripened Cheese

Incorporated into

a PVA or CMC

emulsion

coating.

[14]

Target Level

(Shreds)
3 - 10 ppm

Shredded

Cheese

Target

concentration on

the shreds after

spray

application.

[13]

Inhibitory

Concentration
50 - 100 ng/mL -

Inhibits growth of

Aspergillus

carbonarius.

[1]

3.3 Protocols

Protocol 3.3.1: Preparation of Natamycin Aqueous Suspension for Spraying

Objective: To prepare a stable aqueous suspension of natamycin for surface application on

cheese.
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Materials:

Natamycin powder (e.g., 50% natamycin in a lactose base)[13]

Purified water (deionized or distilled)

Magnetic stirrer and stir bar

Volumetric flask or graduated beaker

Procedure:

Determine the target concentration. For a 0.25% (2500 ppm) suspension, this equates to

2.5 grams of pure natamycin per liter of water.[13] If using a 50% blend, use 5.0 grams per

liter.

Add approximately 80% of the final volume of purified water to the beaker.

Place the beaker on the magnetic stirrer and begin agitation to create a vortex.

Slowly add the natamycin powder to the vortex to ensure proper dispersion and prevent

clumping.

Continue stirring for at least 15-20 minutes to ensure maximum hydration of the particles.

Add the remaining water to reach the final desired volume and mix thoroughly.

Crucial Note: Natamycin is insoluble and will settle over time. The suspension must be

continuously agitated or recirculated during the spray application process to ensure

uniform coverage.[13]

Protocol 3.3.2: Efficacy Testing - Mold-Free Shelf-Life Study for Cheese

Objective: To determine the extension of mold-free shelf life of cheese treated with

natamycin.

Materials:
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Cheese samples (e.g., shredded cheddar)

Natamycin suspension (prepared as in 3.3.1)

Control solution (purified water)

Spray application system

Packaging material (e.g., polymer bags with and without UV barrier)[15]

Incubation chamber (set to 4°C)[15]

Mold spore suspension (e.g., Penicillium roqueforti at 10¹-10² spores/gram for challenge

study)[15]

Procedure:

Divide cheese samples into groups: untreated control, water-sprayed control, and

natamycin-treated.

For challenge studies, inoculate the cheese samples with a known concentration of mold

spores.

Apply the natamycin suspension and control solutions evenly to the respective cheese

groups.

Package all samples and store them in the incubation chamber at 4°C.[15]

Visually inspect the samples daily or at regular intervals (e.g., every 3 days) for the first

sign of visible mold growth.

Record the number of days until mold appears for each sample.

Analyze the data to compare the mold-free shelf life of treated samples versus controls.

Untreated shredded cheese may show mold in ~24 days, while natamycin-treated

samples can remain mold-free for over 40 days.[15]

Protocol 3.3.3: Quantification of Natamycin on Cheese Surface (HPLC Method)
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Objective: To quantify the concentration of active natamycin on a treated cheese sample.

Principle: Natamycin is extracted from the cheese surface with a suitable solvent and

quantified using High-Performance Liquid Chromatography (HPLC), which can separate the

active form from inactive degradation products.[15][16]

Materials & Equipment:

HPLC system with a UV detector

C18 column

Methanol (HPLC grade)[16]

Natamycin analytical standard

Treated cheese samples

Centrifuge and filters

Procedure (Simplified):

Extraction: Take a known weight/surface area of the cheese sample. Extract the natamycin

by vigorously mixing with methanol.[16]

Clarification: Centrifuge the mixture to separate the cheese solids. Filter the supernatant to

remove any remaining particulates.

Analysis: Inject a known volume of the clear extract into the HPLC system.

Quantification: Create a standard curve using known concentrations of the natamycin

analytical standard. Compare the peak area of the natamycin from the sample to the

standard curve to determine its concentration. The concentration is typically reported as

mg/kg (ppm) of cheese.[12]

3.4 Experimental Workflow
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Caption: Workflow for natamycin application and analysis in cheese.

Application in Baked Goods Preservation
4.1 Overview In the baking industry, natamycin is used to inhibit mold growth on the surface of

products like bread, cakes, tortillas, and pastries, thereby extending their shelf life.[2][11] It is

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/product/b16105621/docs?utm_src=pdf-body-img#application-notes-natamycin-in-food-preservation-for-cheese-and-baked-goods
https://www.nbinno.com/article/preservatives/the-role-of-natamycin-in-modern-food-preservation-mk
https://www.cnadditives.com/info/market-uses-of-natamycin-in-food-102787428.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16105621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


applied as a post-baking spray after the product has cooled.[3][17] Natamycin is not added

directly to dough or batter because it is sensitive to the high temperatures used in baking

(degrades above 50°C), which would deactivate its antifungal properties.[3]

4.2 Quantitative Data Summary: Baked Goods Applications

Parameter Value Food Product
Efficacy /
Notes

Source(s)

Application

(Spray)

10 - 20 mg/kg

(10 - 20 ppm)
Bread

Can extend shelf

life at room

temperature by

2-3 days.

[18]

Application

(Spray)

200 - 600 mg/kg

(0.02% - 0.06%)
Cakes, Pastries

Suspension

sprayed on the

surface to

prevent mold.

[11]

Application

(Spray)

400 - 600 mg/kg

(0.04% - 0.06%)
Mooncakes

Can prevent

mold for over

three months.

[11]

Efficacy Study
20 ppm (in spray

suspension)
English Muffins

Delayed mold

development

from 5-9 days to

14-15 days.

[19]

Regulatory

Approval (USA)
7 - 20 mg/kg

Bread, tortillas,

cakes, muffins

Approved usage

level in the final

product.

[17]

4.3 Protocols

Protocol 4.3.1: Preparation and Application of Natamycin Spray for Baked Goods

Objective: To prepare and apply a natamycin suspension to the surface of baked goods for

mold inhibition.
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Materials:

Natamycin powder

Purified water

Mixing vessel with agitation

Food-grade spraying system with fine mist nozzles

Cooled baked goods (e.g., bread loaves, muffins)

Procedure:

Prepare a natamycin suspension in water at the desired concentration (e.g., 200-600 ppm)

following the steps in Protocol 3.3.1.

Ensure the baked products have cooled to near room temperature. Applying to hot

surfaces can reduce efficacy.

Transfer the suspension to the reservoir of the spraying system. Ensure the system

provides continuous agitation.

Adjust the spray nozzles to deliver a fine, even mist.

Pass the baked goods under the spray nozzles on a conveyor, ensuring all surfaces are

uniformly coated.

Allow the sprayed products to air-dry briefly before packaging.

Protocol 4.3.2: Efficacy Testing - Mold-Free Shelf-Life Determination for Baked Goods

Objective: To quantify the increase in mold-free days for treated baked goods.

Materials:

Batches of freshly baked and cooled products (e.g., English muffins)[19]

Natamycin spray suspension (e.g., 20 ppm)[19]
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Control spray (purified water)

Packaging materials (e.g., plastic bags)

Storage area with controlled temperature and relative humidity

Procedure:

Divide the baked goods into a control group and a treatment group.

Spray the treatment group with the natamycin suspension and the control group with

water, ensuring even coverage.

Package all units individually.

Store the packages at ambient temperature or under conditions that simulate a typical

supply chain.

Visually inspect each unit daily for the first appearance of mold colonies.

Record the "mold-free" day count for each unit.

Calculate the average mold-free shelf life for both the control and treated groups to

determine the extension provided by natamycin.

4.4 Experimental Workflow
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Caption: Workflow for natamycin application and testing on baked goods.

Key Considerations and Stability
UV Light Sensitivity: Natamycin is degraded by UV light at wavelengths of 350 nm and

below. Products treated with natamycin should be stored in packaging that incorporates a

UV absorber to protect its efficacy and extend shelf life.[15]

pH Range: Natamycin is most effective in a pH range of 5 to 7.5, which aligns well with the

typical pH of most cheeses and baked goods.[4]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/product/b16105621/docs?utm_src=pdf-body-img#application-notes-natamycin-in-food-preservation-for-cheese-and-baked-goods
https://vtechworks.lib.vt.edu/items/6f42efa4-4e7c-4ebd-a140-9afb964f326f
https://www.cn-polylysine.com/news/16.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16105621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility: Its very low solubility in water is an advantage for surface applications, as it

minimizes migration into the food matrix.[1][8] However, this necessitates continuous

agitation during spray or dip applications to maintain a homogenous suspension.[13]

Temperature: Natamycin loses activity at temperatures above 50°C, making it unsuitable for

inclusion in products before a heating step like baking.[3]

Regulatory Compliance: The use of natamycin is regulated, with maximum allowable levels

varying by country and food type. It is crucial to adhere to local regulations, such as the

FDA's 20 ppm limit in finished cheese in the USA.[6][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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